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Compound of Interest

Compound Name: Iprodione-d5

Cat. No.: B12396462

An In-depth Technical Guide to Iprodione-d5

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of Iprodione-d5, a deuterated analog
of the fungicide Iprodione. It is intended for professionals in research, analytical chemistry, and
drug development who require detailed information on its properties, chemical structure, and
applications, particularly as an internal standard in analytical methodologies.

Core Concepts: Introduction to Iprodione-d5

Iprodione-d5 is the stable isotope-labeled form of Iprodione.[1] In Iprodione-d5, five hydrogen
atoms have been replaced by deuterium atoms. This isotopic labeling does not significantly
alter the chemical properties of the molecule but increases its molecular weight. This mass
difference is crucial for its primary application as an internal standard in mass spectrometry-
based analytical techniques. When added to a sample in a known quantity, it co-elutes with the
non-labeled Iprodione but is detected at a different mass-to-charge ratio, allowing for precise
guantification of the target analyte by correcting for variations in sample preparation and
instrument response.

Iprodione itself is a dicarboximide contact fungicide and nematicide.[2][3] It is effective against
a broad spectrum of fungal diseases in various crops by inhibiting the germination of fungal
spores and the growth of mycelium.[3] The fungicidal action of Iprodione is attributed to its
ability to inhibit the MAP/Histidine-Kinase in osmotic signal transduction pathways in fungi.[2]
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Chemical Structure and Properties

The chemical structure of Iprodione-d5 is based on the Iprodione molecule, with deuterium
atoms incorporated at specific positions. The IUPAC name for Iprodione-d5 is 5,5-dideuterio-
3-(3,5-dichloro-2,4,6-trideuteriophenyl)-2,4-dioxo-N-propan-2-ylimidazolidine-1-carboxamide.[4]

Chemical Structure of Iprodione-d5

Caption: Chemical structure of Iprodione-d>5.

Physicochemical Properties

Quantitative data for Iprodione-d5 and its non-deuterated analog, Iprodione, are summarized
in the tables below for comparison.

Table 1: General Information

Property Iprodione-d5 Iprodione

CAS Number 1215631-57-4[1] 36734-19-7[5]

Molecular Formula C13HsDsCI2N303[1] C13H13CI2N30s3

Molecular Weight ~335.20 g/mol [1] ~330.17 g/mol [5]
Appearance Not specified Colorless, odorless crystals[5]

Table 2: Solubility and Physical Constants (for Iprodione)

Property Value

Water Solubility 13 mg/L at 20°C[5]
Melting Point 136°C[5]

Vapor Pressure <0.133 mPa at 20°C[5]
Partition Coefficient (Kow) 3.1004 at 20°C[5]

Mechanism of Action of Iprodione

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12396462?utm_src=pdf-body
https://www.benchchem.com/product/b12396462?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Iprodione-d5
https://www.benchchem.com/product/b12396462?utm_src=pdf-body
https://www.benchchem.com/product/b12396462?utm_src=pdf-body
https://www.benchchem.com/product/b12396462?utm_src=pdf-body
https://www.scbt.com/p/iprodione-d5-1215631-57-4
http://extoxnet.orst.edu/pips/iprodion.htm
https://www.scbt.com/p/iprodione-d5-1215631-57-4
https://www.scbt.com/p/iprodione-d5-1215631-57-4
http://extoxnet.orst.edu/pips/iprodion.htm
http://extoxnet.orst.edu/pips/iprodion.htm
http://extoxnet.orst.edu/pips/iprodion.htm
http://extoxnet.orst.edu/pips/iprodion.htm
http://extoxnet.orst.edu/pips/iprodion.htm
http://extoxnet.orst.edu/pips/iprodion.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Iprodione primarily acts as a contact fungicide, inhibiting the germination of fungal spores and
the growth of the fungal mycelium.[3] Its mode of action involves the disruption of a key
signaling pathway in fungi.

is required for . inhibition leads to

inhibits P " is part of | Osmotic Signal
MAP/Histidine-Kinase 1 ransduction Fungal Cell Death

is required for inhibition leads to

Click to download full resolution via product page
Caption: Iprodione's mechanism of action on fungal cells.

Some studies have also suggested that Iprodione can induce the production of reactive oxygen
species (ROS) and cause mitochondrial dysfunction, which contributes to its cytotoxic effects.

Experimental Protocols

Iprodione-d5 is predominantly used as an internal standard for the quantification of Iprodione
in various matrices. Below is a representative experimental protocol for the analysis of
Iprodione in water samples using Liquid Chromatography with tandem Mass Spectrometry (LC-
MS/MS), synthesized from common analytical practices.

Protocol: Determination of Iprodione in Water using LC-
MS/MS with Iprodione-d5 Internal Standard

1. Reagents and Materials:

Iprodione analytical standard

Iprodione-d5 internal standard solution (e.g., 1 pg/mL in acetonitrile)

Acetonitrile (HPLC or LC-MS grade)

Water (HPLC or LC-MS grade)
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Formic acid
Solid-Phase Extraction (SPE) cartridges (e.g., C18)
. Standard Preparation:

Prepare a series of calibration standards of Iprodione in a suitable solvent (e.g.,
acetonitrile/water) at concentrations ranging from the limit of quantification (LOQ) to the
upper limit of the expected sample concentrations.

Spike each calibration standard with a fixed concentration of the Iprodione-d5 internal
standard solution.

. Sample Preparation (Solid-Phase Extraction):

To a known volume of the water sample (e.g., 100 mL), add a precise amount of the
Iprodione-d5 internal standard solution.

Condition the SPE cartridge by passing methanol followed by water through it.
Load the water sample onto the SPE cartridge.
Wash the cartridge with water to remove interfering substances.

Elute the analyte and the internal standard from the cartridge with a small volume of
acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the
initial mobile phase for LC-MS/MS analysis.

. LC-MS/MS Analysis:
Liquid Chromatography (LC) Conditions:
o Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 pum)

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).
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o Flow Rate: 0.3 mL/min

o Injection Volume: 10 pL

e Mass Spectrometry (MS/MS) Conditions:
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Detection Mode: Multiple Reaction Monitoring (MRM).

o Monitor at least two MRM transitions for both Iprodione and Iprodione-d5 for
guantification and confirmation.

5. Data Analysis:

o Generate a calibration curve by plotting the ratio of the peak area of Iprodione to the peak
area of Iprodione-d5 against the concentration of the Iprodione calibration standards.

e Quantify the concentration of Iprodione in the samples by interpolating the peak area ratio of
the sample from the calibration curve.

Experimental Workflow Visualization
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Caption: Workflow for Iprodione analysis using Iprodione-d5.
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Conclusion

Iprodione-d5 is an indispensable tool for the accurate and precise quantification of the
fungicide Iprodione in various matrices. Its use as an internal standard in modern analytical
techniques like LC-MS/MS is crucial for regulatory monitoring, environmental assessment, and
food safety applications. This guide provides the foundational technical information required for
researchers and scientists to effectively utilize Iprodione-d5 in their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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